{2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[[2-[(4-methylphenyl)methoxy]phenyl]methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C21H28N2O.2ClH/c1-17-6-8-19(9-7-17)16-24-21-5-3-2-4-20(21)15-23-14-18-10-12-22-13-11-18;;/h2-9,18,22-23H,10-16H2,1H3;2*1H
• InChI Key: TULXPYJHYIMLSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2CNCC3CCNCC3.Cl.Cl
• Molecular Formula: C21H30Cl2N2O
• Molecular Weight: 397.4 g/mol

Description

{2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride, also known as MPBD, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MPBD belongs to the class of compounds known as selective serotonin reuptake inhibitors (SSRIs), which are commonly used as antidepressants. In

Mechanism of Action

The mechanism of action of {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride is related to its ability to inhibit the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By inhibiting the reuptake of serotonin, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride increases the levels of serotonin in the brain, which can improve mood and alleviate symptoms of depression. Additionally, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been shown to have an effect on the dopamine system, which is involved in the reward pathway and addiction.
Biochemical and Physiological Effects:
{2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been shown to have a number of biochemical and physiological effects. In addition to its effects on the serotonin and dopamine systems, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been shown to have an effect on the noradrenaline system, which is involved in the regulation of attention and arousal. Additionally, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress.

Advantages and Limitations for Lab Experiments

One advantage of using {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride in lab experiments is that it has a high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in the brain. Additionally, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been shown to be effective in reducing the reinforcing effects of drugs such as cocaine and methamphetamine, which may make it a useful tool in the study of addiction.
One limitation of using {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride in lab experiments is that it is a relatively new compound, and there is still much that is unknown about its effects on the brain and body. Additionally, the synthesis of {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride is a multi-step process that requires specialized equipment and expertise, which may make it difficult for some labs to obtain.

Future Directions

There are many potential future directions for research on {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride. One area of research could focus on the development of more efficient synthesis methods for the compound, which could make it more widely available for use in scientific studies. Additionally, future research could explore the potential of {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride as a treatment for other conditions, such as anxiety disorders and post-traumatic stress disorder. Finally, research could focus on the development of new compounds based on the structure of {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride, which could lead to the discovery of new therapeutic agents with even greater efficacy and fewer side effects.

Scientific Research Applications

{2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One area of research has focused on its use as an antidepressant. Studies have shown that {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting this transporter, {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride increases the levels of serotonin in the brain, which can improve mood and alleviate symptoms of depression.
Another area of research has focused on the use of {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride as a treatment for addiction. Studies have shown that {2-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride can reduce the reinforcing effects of drugs such as cocaine and methamphetamine, which may make it a useful tool in the treatment of addiction.